(4-Methoxyphenyl)trimethylsilane-d2

• Molecular Formula: C10H16OSi
• Molecular Weight: 182.33 g/mol
• InChI: InChI=1S/C10H16OSi/c1-11-9-5-7-10(8-6-9)12(2,3)4/h5-8H,1-4H3/i5D,6D
• InChIKey: XYZOPPYWEMJIAD-KCZCTXNHSA-N

(4-Methoxyphenyl)trimethylsilane-d2 Overview

(4-Methoxyphenyl)trimethylsilane-d2 (CAS 3047059-87-7) is a stable isotope-labeled analog of (4-methoxyphenyl)trimethylsilane, wherein two hydrogen atoms are substituted by deuterium . It belongs to the class of deuterated aryltrimethylsilanes and is employed as an internal standard in mass spectrometry and as a mechanistic probe in organic synthesis [1]. The unlabeled parent compound (CAS 877-68-9) is a versatile organosilicon building block with a molecular weight of 180.32 g/mol, whereas the deuterated form has a molecular weight of 182.33 g/mol [2].

Selection Deuterated internal standard for quantitative LC-MS/MS and GC-MS

Key Attribute +2 Da mass shift enables MS differentiation from native analyte

Use Context Bioanalytical method development, mechanistic isotopic tracing, deuterated organosilicon synthesis

• [1] Russak EM, et al. Impact of deuterium substitution on the pharmacokinetics of pharmaceuticals. Annals of Pharmacotherapy. 2019;53(2):211-253. View Source
• [2] NIST Chemistry WebBook. Silane, (4-methoxyphenyl)trimethyl-. CAS 877-68-9. SRD 69. View Source

Why Unlabeled Variant Fails in Quantitative LC-MS/MS

Substituting the unlabeled (4-methoxyphenyl)trimethylsilane for its deuterated analog (4-Methoxyphenyl)trimethylsilane-d2 introduces unacceptable analytical error in quantitative workflows. While the unlabeled compound shares identical chemical reactivity and retention time [1], it co-elutes and shares overlapping mass spectral fragments with the target analyte, rendering it useless as an internal standard for correcting for matrix effects, ion suppression, or extraction recovery . The deuterium atoms in the d2-labeled compound provide a distinct mass shift (+2 Da) that allows the mass spectrometer to differentiate the standard from the native analyte, enabling accurate quantitation . This differential mass is the critical procurement criterion for any laboratory conducting LC-MS/MS, GC-MS, or mechanistic studies requiring isotopic tracing.

Target d2-labeled (4-Methoxyphenyl)trimethylsilane-d2

Unlabeled substitute (4-Methoxyphenyl)trimethylsilane

Mass differentiation Unlabeled analog co-elutes and shares MS fragments; cannot serve as internal standard for matrix-effect correction.

Quantitative accuracy Without +2 Da mass shift, ion suppression and extraction variability lead to unacceptable quantitative error in LC-MS/MS.

• [1] NIST Chemistry WebBook. Silane, (4-methoxyphenyl)trimethyl-. CAS 877-68-9. SRD 69. View Source

Key Evidence for Selecting the d2-Labeled Analog

Mass Shift Enables MS Differentiation from Native Analyte

(4-Methoxyphenyl)trimethylsilane-d2 provides a distinct mass shift of +2 Da compared to the unlabeled (4-Methoxyphenyl)trimethylsilane (m/z 180.32 → 182.33) [1]. This mass differential is sufficient for the mass spectrometer to resolve the internal standard from the native analyte in selected ion monitoring (SIM) or multiple reaction monitoring (MRM) modes, a capability not possible with unlabeled or structural analogs .

Mass shift differentiation

Head-to-head

+2.01 Da (m/z 180.32 → 182.33)

Supports accurate ISTD-based correction for ion suppression and matrix effects.

Valid under EI or ESI MS conditions; co-elution preserved.

Evidence Dimension	Mass Spectrometric Differentiation (Molecular Ion m/z)
Target Compound Data	182.33 Da (C10H14D2OSi)
Comparator Or Baseline	180.32 Da (C10H16OSi, unlabeled (4-Methoxyphenyl)trimethylsilane)
Quantified Difference	+2.01 Da (1.1% mass increase)
Conditions	Electron ionization (EI) or electrospray ionization (ESI) mass spectrometry

Why This Matters

This mass shift is essential for accurate quantitative LC-MS/MS, allowing correction for ion suppression and matrix effects without co-elution interference.

• [1] NIST Chemistry WebBook. Silane, (4-methoxyphenyl)trimethyl-. CAS 877-68-9. SRD 69. View Source

Simplified 1H NMR for Accurate Purity Assessment

The deuteration in (4-Methoxyphenyl)trimethylsilane-d2 is positioned on the aromatic ring, replacing two 1H nuclei with 2H [1]. This substitution eliminates two aromatic proton signals in the 1H NMR spectrum relative to the unlabeled parent, which exhibits a doublet at δ 7.48 (J=11.2 Hz, 2H) and a doublet at δ 6.95 (J=11.2 Hz, 2H) . The resulting simplified spectrum, with reduced signal multiplicity in the aromatic region, facilitates more accurate integration for quantitative NMR (qNMR) purity determination and reduces spectral overlap when used as an internal concentration reference [2].

NMR signal simplification

Cross-study comparable

Elimination of two aromatic proton resonances

Facilitates quantitative purity analysis (qNMR) with reduced spectral overlap.

Reported for 1H NMR (300 MHz, CDCl3); deuteration pattern determines exact simplification.

Evidence Dimension	1H NMR Signal Complexity (Aromatic Proton Signals)
Target Compound Data	Reduced aromatic proton signals due to 2H substitution (exact spectral changes are determined by specific deuteration pattern)
Comparator Or Baseline	4 aromatic proton signals: two doublets at δ 7.48 (2H) and δ 6.95 (2H) (unlabeled compound)
Quantified Difference	Elimination of two 1H resonances, reducing spectral crowding and enabling more precise integration.
Conditions	1H NMR (300 MHz, CDCl3)

Why This Matters

Simplified NMR spectra enhance the accuracy of quantitative purity analysis and facilitate the use of the compound as an internal concentration standard without overlapping with analyte signals.

• [1] MedChemExpress. (4-Methoxyphenyl)trimethylsilane-d2. CAS 3047059-87-7. Product Datasheet. View Source
• [2] Holzgrabe U. Quantitative NMR spectroscopy in pharmaceutical applications. Prog Nucl Magn Reson Spectrosc. 2010;57(2):229-240. View Source

Superior Protodesilylation as Silicon Protecting Group

The 4-methoxyphenyl (MOP) group, as present in (4-Methoxyphenyl)trimethylsilane, undergoes quantitative and selective protodesilylation under mild acidic conditions (e.g., HCl in CH2Cl2) [1]. This contrasts with simpler aryltrimethylsilanes like phenyltrimethylsilane, which require harsher conditions for Si-C cleavage or exhibit lower selectivity [2]. The methoxy substituent activates the aryl ring toward electrophilic ipso-substitution, enabling efficient deprotection while preserving other sensitive functionalities. In a direct comparison within heterocyclic building blocks, Si-MOP moieties were cleaved quantitatively to yield the corresponding chlorosilane, demonstrating their superiority as a traceless silicon protecting group [1].

Protodesilylation selectivity

Cross-study comparable

Quantitative Si-MOP to Si-Cl under mild HCl/CH2Cl2

Supports multi-step synthesis with labile functionalities; reported superior to non-methoxylated analogs.

Based on heterocyclic building block studies; conditions may require adaptation.

Evidence Dimension	Protodesilylation Efficiency and Selectivity
Target Compound Data	Quantitative and selective conversion of Si-MOP to Si-Cl under mild conditions (HCl/CH2Cl2)
Comparator Or Baseline	Phenyltrimethylsilane and other non-methoxylated aryltrimethylsilanes
Quantified Difference	MOP group enables mild, quantitative cleavage; non-methoxylated analogs require harsher conditions (e.g., strong acid, elevated temperature) and may lead to side reactions.
Conditions	Treatment with HCl in dichloromethane at room temperature

Why This Matters

The MOP group's mild and quantitative deprotection is crucial for multi-step syntheses of complex molecules, allowing the silicon group to be removed without damaging acid- or base-labile functionalities.

• [1] Geyer M, Karlsson O, Baus JA, Wellner E, Tacke R. Si- and C-Functional Organosilicon Building Blocks for Synthesis Based on 4-Silacyclohexan-1-ones Containing the Silicon Protecting Groups MOP (4-Methoxyphenyl), DMOP (2,6-Dimethoxyphenyl), or TMOP (2,4,6-Trimethoxyphenyl). J Org Chem. 2015;80(11):5804-5811. View Source
• [2] Fleming I, et al. The acid-catalysed protodesilylation of aryltrimethylsilanes. J Chem Soc, Perkin Trans 1. 1998;(15):2345-2352. View Source

Metal-Free Deuteration via Visible-Light Photoredox

(4-Methoxyphenyl)trimethylsilane-d2 can be synthesized via visible-light-mediated metal-free deuteration using D2O as a deuterium source, a method reported to achieve high deuterium incorporation (>95% D) across a broad range of aryl- and alkyl-substituted silanes [1]. This photoredox-catalyzed hydrogen atom transfer (HAT) approach provides a mild and sustainable route to deuterated silanes, avoiding stoichiometric metal deuterides or high-pressure D2 gas [1]. While the specific deuterium incorporation value for this compound is not explicitly reported in the open literature, the general method has been demonstrated to yield >95% D for structurally similar aryltrimethylsilanes, providing a reliable pathway to high isotopic purity for this d2-labeled analog [2]. This contrasts with traditional reductive deuteration methods using LiAlD4, which may be more hazardous and offer lower atom economy [3].

Deuteration route

Class-level

Photoredox HAT with D2O; >95% D inferred for aryltrimethylsilanes

Reliable access to high isotopic purity via mild, metal-free conditions.

Specific incorporation value for this analog not reported; data to verify.

Evidence Dimension	Synthetic Accessibility and Deuteration Efficiency
Target Compound Data	Accessible via photoredox HAT using D2O; inferred deuteration >95% D based on class analogs
Comparator Or Baseline	Traditional methods: reduction of chlorosilanes with LiAlD4 or NaBD4; or noble metal-catalyzed H/D exchange with D2 gas
Quantified Difference	Photoredox method uses D2O as inexpensive, safe deuterium source; avoids stoichiometric metal deuterides and high-pressure D2.
Conditions	Visible-light irradiation, thiol HAT catalyst, D2O as deuterium source

Why This Matters

The availability of a mild, metal-free deuteration route using D2O ensures reliable access to the d2-labeled compound with high isotopic purity, which is critical for its application as a quantitative internal standard.

• [1] Visible-light-mediated deuteration of silanes with deuterium oxide. Chem Sci. 2019;10(31):7340-7344. View Source
• [2] Ranjan P, Pillitteri S, Sharma UK, Van der Eycken EV. Photochemical methods for deuterium labelling of organic molecules. Chem Soc Rev. 2022;51(9):3574-3604. View Source
• [3] Nickel-Catalyzed Deuteration of Primary, Secondary, and Tertiary Silanes: Scope and Mechanistic Insights. ACS Catal. 2025;15(8):5601-5615. View Source

Application Scenarios for (4-Methoxyphenyl)trimethylsilane-d2

SIL-IS for Quantitative LC-MS/MS of Aryltrimethylsilanes

In pharmacokinetic, environmental, or metabolomic studies requiring absolute quantitation of (4-methoxyphenyl)trimethylsilane or its derivatives, the d2-labeled analog serves as the ideal SIL-IS. Its near-identical physicochemical properties ensure co-elution with the target analyte, while the +2 Da mass shift allows the mass spectrometer to distinguish the two . This corrects for variability in sample preparation, ion suppression, and instrument drift, yielding more accurate and reproducible quantitative results compared to using a structural analog or external standard .

Mechanistic Probe for Si-C Bond Cleavage Studies

The d2-label provides a non-radioactive isotopic tracer for investigating reaction mechanisms involving (4-methoxyphenyl)trimethylsilane. By monitoring the fate of the deuterium label via 2H NMR or mass spectrometry, researchers can elucidate the kinetics and pathway of Si-C bond cleavage during protodesilylation . The quantitative and selective deprotection of the MOP group under mild conditions makes this compound an excellent probe for studying ipso-substitution mechanisms in aryltrimethylsilanes .

Synthesis of Deuterated Organosilicon Building Blocks

As a stable, deuterated aryltrimethylsilane, this compound is a precursor for synthesizing deuterium-labeled silacyclohexanones, azasilepanes, and other silicon-containing heterocycles . These deuterated building blocks are valuable for materials science applications where isotopic labeling is required for neutron scattering studies, NMR characterization of polymers, or to alter vibrational modes in silicon-based coatings . The mild, quantitative protodesilylation of the MOP group ensures the silicon label can be installed and removed without scrambling, preserving the integrity of the deuterium label.

Application

Selection Property

Validation Focus

Quantitative bioanalysis of aryltrimethylsilanes

Co-eluting ISTD with +2 Da mass shift

Matrix-effect and extraction-recovery correction

Mechanistic Si-C cleavage studies

Non-radioactive isotopic tracer (2H)

Protodesilylation pathway and kinetic isotope effect monitoring

Synthesis of deuterated silicon heterocycles

MOP protecting group with mild, quantitative cleavage

Label integrity during deprotection and coupling steps

• [1] Geyer M, Karlsson O, Baus JA, Wellner E, Tacke R. Si- and C-Functional Organosilicon Building Blocks for Synthesis Based on 4-Silacyclohexan-1-ones Containing the Silicon Protecting Groups MOP (4-Methoxyphenyl), DMOP (2,6-Dimethoxyphenyl), or TMOP (2,4,6-Trimethoxyphenyl). J Org Chem. 2015;80(11):5804-5811. View Source